3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-methylpropanamide

• IUPAC Name: 3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-methylpropanamide
• InChI: InChI=1S/C23H19N5O3S/c1-15(13-28-21(29)9-8-18(26-28)20-3-2-11-31-20)22(30)24-17-6-4-16(5-7-17)19-14-27-10-12-32-23(27)25-19/h2-12,14-15H,13H2,1H3,(H,24,30)
• InChI Key: HRFUAHQCAKEWPY-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C(=O)C=CC(=N1)C2=CC=CO2)C(=O)NC3=CC=C(C=C3)C4=CN5C=CSC5=N4
• Molecular Formula: C23H19N5O3S
• Molecular Weight: 445.5 g/mol

Description

3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C23H19N5O3S and its molecular weight is 445.5. The purity is usually 95%.
BenchChem offers high-quality 3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-methylpropanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-methylpropanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• New series of pyrazole and imidazole derivatives, including compounds related to the specified chemical structure, have been synthesized using the Mannich base method. These compounds have been screened for antimicrobial activity, indicating potential applications in combating microbial infections (Idhayadhulla, Kumar, & Abdul, 2012).

Antiprotozoal Agents

• Certain derivatives, including compounds structurally similar to the specified chemical, have demonstrated effectiveness as antiprotozoal agents. This is significant in the context of treating diseases caused by protozoan organisms (Ismail et al., 2004).

Antiviral Activity

• Some derivatives, such as 3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-methylpropanamide, have shown promising antiviral activity, especially against avian influenza H5N1 virus, demonstrating their potential in antiviral pharmacotherapy (Flefel et al., 2012).

Cytotoxic Activity

• Some derivatives containing imidazo[2,1-b]thiazol moieties have been evaluated for cytotoxic activity against various human cancer cell lines. This suggests potential applications in the development of anticancer drugs (Yang et al., 2010).

Synthesis of Novel Derivatives

• Research has been conducted on the synthesis of new derivatives incorporating the furan nucleus, which is a component of the specified chemical. These novel compounds, including fused heterocyclic ring systems, have potential applications in various therapeutic areas (Mostafa & Nada, 2015).

Pharmacological Studies

• Studies have been conducted to synthesize and evaluate the pharmacological properties of new compounds containing the imidazo[2,1-b]thiazole moiety, including the assessment of antimicrobial and analgesic activities. This highlights the compound's potential in developing new pharmaceuticals (Ravindra, Vagdevi, & Vaidya, 2008).